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Compound of Interest

Compound Name: Ethylenebis(oxy)bis(sodium)

Cat. No.: B15351903

Get Quote

Technical Support Center: EGTA Disodium Salt
Welcome to the technical support center for EGTA disodium salt. This resource provides

troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists,

and drug development professionals in overcoming common challenges during their

experiments.

Troubleshooting Guides
Problem: EGTA Disodium Salt Fails to Dissolve or a
Precipitate Forms
Symptoms:

The EGTA disodium salt powder does not fully dissolve in water.

A cloudy or milky suspension forms.

A solid precipitate is visible at the bottom of the container.

Possible Causes and Solutions:
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Cause Solution

Incorrect pH

EGTA free acid is poorly soluble in water. The

disodium salt is more soluble, but complete

dissolution into a concentrated stock solution

requires an alkaline pH. Slowly add a strong

base (e.g., 10 M NaOH or KOH) dropwise while

stirring vigorously until the pH reaches 8.0. The

EGTA disodium salt should completely dissolve

as the pH approaches 8.0.[1] Be cautious not to

overshoot the target pH.

Low Temperature

Solubility of EGTA disodium salt is lower at

colder temperatures. If you are preparing a

concentrated stock solution, do so at room

temperature.[2]

High Concentration

Attempting to make a stock solution above 0.5

M can be challenging and may lead to

precipitation, especially if the pH is not precisely

controlled.[2] Prepare a 0.5 M stock solution and

dilute it for your working solutions.

Incorrect Order of Reagent Addition
Always add the EGTA disodium salt to the water

before adjusting the pH.

Visual Cue: As you add the base and the pH increases, the cloudy suspension will become

clear, indicating the dissolution of the EGTA disodium salt.

Problem: Inconsistent or Unexpected Experimental
Results
Symptoms:

Variable results between experimental replicates.

Lack of expected biological response in a calcium-dependent assay.
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Inhibition of an enzyme that is not known to be calcium-dependent.

Possible Causes and Solutions:

Cause Solution

Inaccurate EGTA Concentration

The purity of commercially available EGTA can

vary, and it is often hydrated.[3] This can lead to

inaccuracies in the final concentration of your

stock solution. For highly sensitive experiments

requiring precise free calcium concentrations,

consider titrating your EGTA solution to

determine its exact concentration.

Incorrect Free Calcium Calculation

The effective chelating capacity of EGTA is

highly dependent on pH, temperature, and ionic

strength.[4] Use a calcium buffer calculator

program to determine the precise amount of

EGTA and calcium needed to achieve the

desired free calcium concentration under your

specific experimental conditions.

EGTA Degradation

Improperly stored EGTA solutions can degrade

over time. While stock solutions of 0.5 M EGTA

at pH 8.0 are generally stable for months at 4°C,

repeated freezing and thawing should be

avoided.[5] For long-term storage, consider

sterile filtering the solution and storing it in

aliquots at -20°C.[5]

Off-Target Effects

High concentrations of EGTA can have effects

beyond calcium chelation.[6][7][8] Use the

minimum concentration of EGTA required to

achieve the desired effect. Run appropriate

controls, including a control with EGTA alone, to

assess any non-specific effects on your system.
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1. What is the best way to prepare a 0.5 M EGTA disodium salt stock solution?

A detailed protocol for preparing a 0.5 M EGTA stock solution is provided in the "Experimental

Protocols" section below. The key steps are to suspend the EGTA disodium salt in water, and

then slowly add a strong base (like NaOH) to adjust the pH to 8.0, which will bring the EGTA

into solution.

2. At what temperature and for how long can I store my EGTA stock solution?

A 0.5 M EGTA stock solution at pH 8.0 can be stored at room temperature for short periods.[9]

For longer-term storage, it is recommended to store it at 2-8°C, where it can be stable for

several months. Some sources suggest a shelf life of up to 60 months when stored between

10-25°C. For extended storage, sterile filter the solution and store it in aliquots at -20°C.[5]

Avoid repeated freeze-thaw cycles.

3. Why did my EGTA solution precipitate after I added it to my buffer?

This is likely due to a drop in pH. If your working buffer has a pH below 8.0, adding a

concentrated EGTA solution can cause the local pH to decrease, leading to the precipitation of

the less soluble protonated forms of EGTA. To avoid this, ensure your final buffer has a pH that

can maintain the solubility of EGTA at the desired concentration. It may be necessary to

readjust the pH of the final solution after adding the EGTA stock.

4. Can EGTA interfere with my PCR?

Yes, EGTA can inhibit PCR by chelating magnesium ions (Mg²⁺), which are essential cofactors

for DNA polymerase. While EGTA has a higher affinity for calcium (Ca²⁺), at sufficient

concentrations, it will also bind to Mg²⁺. If you suspect calcium-induced PCR inhibition, you can

add EGTA to your sample preparation to chelate the excess Ca²⁺. However, you may need to

optimize the Mg²⁺ concentration in your PCR master mix to compensate for any chelation by

EGTA.

5. How does EGTA affect cells in culture?

EGTA is often used in cell culture to chelate free calcium in the medium. This can be useful for

detaching adherent cells, as cell-to-cell and cell-to-matrix adhesion can be calcium-dependent.

[10] However, prolonged exposure to high concentrations of EGTA can be toxic to cells and
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may induce apoptosis or other unintended cellular responses.[7][8] It is crucial to use the

lowest effective concentration and for the shortest time necessary.

6. What is the difference between EGTA and EDTA?

EGTA and EDTA are both chelating agents, but they have different selectivities for metal ions.

EGTA has a much higher affinity for calcium ions than for magnesium ions.[11] This makes

EGTA the preferred chelator for experiments where it is necessary to buffer calcium without

significantly disturbing the concentration of magnesium, which is important in many biological

systems. EDTA, on the other hand, binds a broader range of divalent cations, including both

calcium and magnesium, with similar affinities.

Quantitative Data
Table 1: Stability Constants (Log K) of EGTA with Various Divalent Cations

Cation Log K

Ca²⁺ 11.0

Mg²⁺ 5.2

Mn²⁺ 12.3

Fe²⁺ 11.8

Co²⁺ 12.4

Zn²⁺ 12.8

Cu²⁺ 17.8

Ni²⁺ 13.6

Note: These values are approximate and can be influenced by factors such as pH,

temperature, and ionic strength.[12]
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Protocol for Preparing a 0.5 M EGTA Stock Solution (pH
8.0)
Materials:

EGTA Disodium Salt (M.W. will vary depending on the hydration state, check the

manufacturer's label)

High-purity, deionized water

10 M Sodium Hydroxide (NaOH) or Potassium Hydroxide (KOH)

Calibrated pH meter

Magnetic stirrer and stir bar

Graduated cylinder and beaker

Methodology:

Weigh the EGTA Disodium Salt: For 100 mL of a 0.5 M solution, weigh out the appropriate

amount of EGTA disodium salt. For example, for EGTA (anhydrous M.W. 380.35 g/mol ), you

would use 19.02 g.

Add Water: In a beaker, add the weighed EGTA disodium salt to approximately 80 mL of

deionized water. The solution will be cloudy.

Adjust the pH: Place the beaker on a magnetic stirrer with a stir bar. Slowly add 10 M NaOH

or KOH drop by drop while continuously monitoring the pH with a calibrated pH meter.

Dissolution: Continue to add the base until the EGTA disodium salt is completely dissolved.

The solution should become clear as the pH approaches 8.0.

Final pH Adjustment: Carefully continue to add the base until the pH is exactly 8.0.

Adjust Final Volume: Transfer the solution to a 100 mL graduated cylinder and add deionized

water to bring the final volume to 100 mL.
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Sterilization and Storage: For long-term storage, sterile filter the solution through a 0.22 µm

filter into a sterile container. Store at 4°C.

Visualizations
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Caption: Troubleshooting workflow for common EGTA disodium salt issues.

Start: Prepare 0.5M EGTA Solution

1. Weigh EGTA Disodium Salt

2. Add ~80% of final volume of dH2O
(Solution will be cloudy)

3. Place on magnetic stirrer

4. Slowly add 10M NaOH/KOH dropwise

5. Monitor pH continuously

Is solution clear and pH ~8.0?

No

6. Adjust to final volume with dH2O

Yes

7. Sterile filter (0.22 µm)

8. Store at 4°C

End: 0.5M EGTA (pH 8.0) is ready

Click to download full resolution via product page
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Caption: Experimental workflow for preparing a 0.5M EGTA stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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